Cas no 55837-18-8 (Butibufen)

Butibufen structure
Butibufen structure
Product Name:Butibufen
CAS No:55837-18-8
MF:C14H20O2
MW:220.307404518127
CID:370688
PubChem ID:41643
Update Time:2025-04-19

Butibufen Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Isobutylphenyl)butanoic acid
    • Benzeneacetic acid, -alpha--ethyl-4-(2-methylpropyl)- (9CI)
    • Butilopan
    • α-Ethyl-4-(2-methylpropy1)benzeneacetic acid
    • 2-(p-Isobutylphenyl)butyric acid
    • Bitubufen
    • Butiropan
    • Butibufen
    • 2-[4-(2-methylpropyl)phenyl]butanoic acid
    • Benzeneacetic acid, a-ethyl-4-(2-methylpropyl)-
    • 2-(4-Isobutylphenyl)buttersaeure
    • 2-(4-isobutylphenyl)-butyric acid
    • 2-(p-Isobutylphenyl)butyrate
    • Butibufene [INN-French]
    • Butibufeno [INN-Spanish]
    • Butibufenum [INN-Latin]
    • EINECS 259-849-2
    • 2-(4-Isobutylphenyl)butyric acid
    • DF 1903Y
    • alpha-Ethyl-4-(2-methylpropyl)benzeneacetic acid
    • NS00010553
    • CHEMBL454450
    • Butibufeno
    • DTXSID60866508
    • BUTIBUFEN [MI]
    • SCHEMBL24177
    • JSS1TEM917
    • Q3647708
    • EN300-1857306
    • BRN 2261197
    • 55837-18-8
    • FF-106
    • Butibufenum
    • FF 106
    • BDBM50250133
    • FT-0663918
    • Butibufen [INN]
    • AKOS016014408
    • UNII-JSS1TEM917
    • DTXSID201021603
    • Butibufene
    • FF106
    • CS-0079520
    • FT-0663919
    • FT-0663916
    • A913752
    • UULSXYSSHHRCQK-UHFFFAOYSA-N
    • Benzeneacetic acid, -alpha--ethyl-4-(2-methylpropyl)-, (-alpha-S)- (9CI)
    • HY-121132
    • BUTIBUFEN [WHO-DD]
    • CHEBI:134908
    • FT-0663917
    • BUTYRIC ACID, 2-(4-ISOBUTYLPHENYL)-
    • Mijal
    • Butibufenum (INN-Latin)
    • BRD-A46136514-001-01-2
    • 2(p-Isobutylphenyl)butyrate
    • G68116
    • Butibufene (INN-French)
    • Butibufeno (INN-Spanish)
    • DB-250641
    • MDL: MFCD00866068
    • Inchi: 1S/C14H20O2/c1-4-13(14(15)16)12-7-5-11(6-8-12)9-10(2)3/h5-8,10,13H,4,9H2,1-3H3,(H,15,16)
    • InChI Key: UULSXYSSHHRCQK-UHFFFAOYSA-N
    • SMILES: OC(C(CC)C1C=CC(=CC=1)CC(C)C)=O

Computed Properties

  • Exact Mass: 220.14600
  • Monoisotopic Mass: 220.146
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 37.3A^2

Experimental Properties

  • Color/Form: Crystallization.
  • Density: 1.015±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 52 ºC
  • Boiling Point: 335.1°C at 760 mmHg
  • Flash Point: 232.1°C
  • Refractive Index: 1.515
  • Solubility: Almost insoluble (0.088 g/l) (25 º C),
  • PSA: 37.30000
  • LogP: 3.46330

Butibufen Security Information

  • Toxicity:LD50 orally in mice: 810 mg/kg (Carretero)
  • Storage Condition:Sealed in dry,2-8°C(BD119065)

Butibufen Pricemore >>

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Butibufen Production Method

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